N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-(2-bromo-4,6-difluorophenyl)-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C14H8BrF5N2O/c15-10-5-8(16)6-11(17)12(10)22-13(23)21-9-3-1-2-7(4-9)14(18,19)20/h1-6H,(H2,21,22,23)
• InChI Key: UWRGIESYOGORAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)NC2=C(C=C(C=C2Br)F)F)C(F)(F)F
• Molecular Formula: C14H8BrF5N2O
• Molecular Weight: 395.12 g/mol

Description

N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea, also known as BDF-8634, is a small molecule inhibitor that has shown potential in various scientific research applications. This compound belongs to the class of urea-based inhibitors and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea is a potent inhibitor of several enzymes, including fatty acid synthase (FAS), acetyl-CoA carboxylase (ACC), and stearoyl-CoA desaturase (SCD). These enzymes are involved in lipid metabolism and are overexpressed in many cancer cells. By inhibiting these enzymes, N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea disrupts lipid metabolism and induces apoptosis in cancer cells. Additionally, N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB pathway.
Biochemical and Physiological Effects:
N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been shown to have several biochemical and physiological effects, including reducing lipid accumulation, improving glucose and lipid metabolism, and reducing inflammation. In animal models, N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been shown to reduce body weight, improve insulin sensitivity, and reduce liver fat accumulation. Additionally, N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been shown to reduce the expression of inflammatory cytokines in animal models of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea in lab experiments is its specificity for the enzymes it inhibits. This allows researchers to study the effects of inhibiting specific enzymes without affecting other pathways. Additionally, N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been shown to have low toxicity in animal models, which makes it a safer option for lab experiments. However, one limitation of using N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea is its solubility in aqueous solutions, which can make it difficult to administer in some experiments.

Future Directions

There are several future directions for the study of N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea. One direction is to study its potential as a therapeutic agent in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further research is needed to understand the long-term effects of N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea on glucose and lipid metabolism. Finally, the development of more soluble analogs of N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea may improve its efficacy in lab experiments and potential therapeutic applications.
In conclusion, N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea is a small molecule inhibitor that has shown potential in various scientific research applications. Its specificity for the enzymes it inhibits and low toxicity make it a valuable tool for studying lipid metabolism, inflammation, and potential therapeutic applications. Further research is needed to fully understand its mechanism of action and potential as a therapeutic agent.

Scientific Research Applications

N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been studied for its potential as a therapeutic agent in various diseases, including cancer, inflammatory disorders, and metabolic disorders. In cancer research, N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and melanoma. Inflammatory disorders such as rheumatoid arthritis and psoriasis have also been studied with N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea, and it has been shown to reduce inflammation in animal models. Additionally, N-(2-bromo-4,6-difluorophenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been studied in metabolic disorders such as obesity and type 2 diabetes, where it has been shown to improve glucose and lipid metabolism.